Methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate

• IUPAC Name: methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate
• InChI: InChI=1S/C11H14BrNO4S/c1-17-11(14)7-10(13-18(2,15)16)8-3-5-9(12)6-4-8/h3-6,10,13H,7H2,1-2H3
• InChI Key: OVPXGOFGOIKGCK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C1=CC=C(C=C1)Br)NS(=O)(=O)C
• Molecular Formula: C11H14BrNO4S
• Molecular Weight: 336.20 g/mol

Description

Physical And Chemical Properties Analysis

Again, specific information about the physical and chemical properties of “Methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate” was not available. Typically, this would include details such as melting point, boiling point, density, molecular formula, and molecular weight.

Scientific Research Applications

Hydrolysis and Selective Removal in Organic Synthesis

Chan, Cox, and Sinclair (2008) explored the selective hydrolysis of methanesulfonate esters, revealing a method for the removal of potentially genotoxic alkyl esters of methane sulfonic acid in the production of pharmaceuticals, which could be applicable to compounds similar to Methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate (Chan, Cox, & Sinclair, 2008).

Synthesis and Characterization

A study detailed the synthesis of vinylsulfones and vinylsulfonamides, highlighting their wide range of biological activities and utility in synthetic organic chemistry. This demonstrates the synthetic versatility and application potential of sulfonamide derivatives, including Methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate, in developing compounds with significant biological activities (Kharkov University Bulletin Chemical Series, 2020).

Structural Studies and Supramolecular Architecture

Chatterjee et al. (2016) conducted a structural study on a similar arylsulfonamide compound, highlighting its supramolecular architecture and the analysis of molecular surface electrostatic potential. Such studies are crucial for understanding the chemical behavior and interaction capabilities of sulfonamide compounds in various applications (Chatterjee et al., 2016).

Antibacterial Activity and Metal Complexes

Özdemir et al. (2009) synthesized new sulfonamide derivatives and their nickel(II), cobalt(II) complexes, and investigated their antibacterial activities. While this study does not directly involve Methyl 3-(4-bromophenyl)-3-(methanesulfonamido)propanoate, it exemplifies the potential for sulfonamide-based compounds to be utilized in the development of new antibacterial agents and their metal complexes (Özdemir et al., 2009).

Bromophenol Derivatives and Biological Activity

Research on bromophenol derivatives from the red alga Rhodomela confervoides, including studies by Zhao et al. (2004), demonstrates the exploration of natural product derivatives for potential pharmaceutical applications. Such studies indicate the interest in bromophenyl and sulfonamide structures for their diverse biological activities (Zhao et al., 2004).